Cas no 64242-90-6 ((-)-Sacculatal)

• Product Name: (-)-Sacculatal
• CAS No: 64242-90-6
• MF: C₂₀H₃₀O₂
• MW: 302.451006412506
• CID: 525735
• PubChem ID: 14285716
• Update Time: 2024-03-01

(-)-Sacculatal Chemical and Physical Properties

Names and Identifiers

• 1,2-Naphthalenedicarboxaldehyde,1,4,4a,5,6,7,8,8a-octahydro-5,8a-dimethyl-5-(4-methyl-3-penten-1-yl)-,(1R,4aS,5S,8aS)-
• (-)-Sacculatal
• 1,2-Naphthalenedicarboxaldehyde,1,4,4a,5,6,7,8,8a-octahydro-5,8a-dimethyl-5-(4-methyl-3-pentenyl)-, [1R-(1a,4ab,5b,8aa)]-
• 1,2-Naphthalenedicarboxaldehyde,1,4,4a,5,6,7,8,8a-octahydro-5,8a-dimethyl-5-(4-methyl-3-pentenyl)-,(1R,4aS,5S,8aS)- (9CI)
• Sacculatal
• (1R,4AS,5S,8AS)-(-)-5BETA,8ABETA-DIMETHYL-1BETA,2-DIFORMYL-5ALPHA-(4-METHYL-3-PENTENYL)-1,4,4A,5,6,7,8,8AALPHA-OCTAHYDRONAPHTHALENE
• LMPR0104500001
• DTXSID901346715
• 64242-90-6
• (-)-7,17-sacculatadiene-11,12-dial

• Inchi： 1S/C20H30O2/c1-15(2)7-5-10-19(3)11-6-12-20(4)17(14-22)16(13-21)8-9-18(19)20/h7-8,13-14,17-18H,5-6,9-12H2,1-4H3/t17-,18-,19+,20+/m0/s1
• InChI Key： CJRSLLMDIKKFIM-VNTMZGSJSA-N
• SMILES： O=C[C@H]1C(C=O)=CC[C@H]2[C@](C)(CC/C=C(\C)/C)CCC[C@@]21C

Computed Properties

• Exact Mass: 302.224580195g/mol
• Monoisotopic Mass: 302.224580195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 34.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids
• Diterpenoids